Cas no 820231-53-6 (Acetamide, N,N'-[(1S,2S)-1,2-bis(4-bromophenyl)-1,2-ethanediyl]bis-)

• Product Name: Acetamide, N,N'-[(1S,2S)-1,2-bis(4-bromophenyl)-1,2-ethanediyl]bis-
• CAS No: 820231-53-6
• MF: C₁₈H₁₈Br₂N₂O₂
• MW: 454.15572309494
• CID: 700914
• PubChem ID: 71420455
• Update Time: 2025-04-19

Acetamide, N,N'-[(1S,2S)-1,2-bis(4-bromophenyl)-1,2-ethanediyl]bis- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N'-[(1S,2S)-1,2-bis(4-bromophenyl)-1,2-ethanediyl]bis-
• DTXSID90839644
• 820231-53-6
• N,N'-[(1S,2S)-1,2-Bis(4-bromophenyl)ethane-1,2-diyl]diacetamide

• Inchi： 1S/C18H18Br2N2O2/c1-11(23)21-17(13-3-7-15(19)8-4-13)18(22-12(2)24)14-5-9-16(20)10-6-14/h3-10,17-18H,1-2H3,(H,21,23)(H,22,24)/t17-,18-/m0/s1
• InChI Key： JKMODCFNPRRBSC-ROUUACIJSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]([C@H](C1C=CC(=CC=1)Br)NC(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 453.97145g/mol
• Monoisotopic Mass: 451.97350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.2Ų